3-Fluoro-5-methyl-4-(1-methylpiperidin-4-yl)aniline

• Molecular Formula: C13H19FN2
• Molecular Weight: 222.30 g/mol
• IUPAC Name: 3-fluoro-5-methyl-4-(1-methylpiperidin-4-yl)aniline
• InChI: InChI=1S/C13H19FN2/c1-9-7-11(15)8-12(14)13(9)10-3-5-16(2)6-4-10/h7-8,10H,3-6,15H2,1-2H3
• InChI Key: AYXJYNNUTMDMOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C2CCN(CC2)C)F)N

Description

3-Fluoro-5-methyl-4-(1-methylpiperidin-4-yl)aniline is a substituted aniline derivative featuring a fluorine atom at the 3-position, a methyl group at the 5-position, and a 1-methylpiperidin-4-yl moiety at the 4-position of the aromatic ring. This compound’s structural complexity confers unique electronic and steric properties, making it a candidate for pharmaceutical or materials science applications. The fluorine atom introduces electron-withdrawing effects, while the methyl group and piperidine ring contribute electron-donating and steric bulk, respectively. Such substitutions are critical in modulating reactivity, solubility, and biological interactions .

Comparison with Similar Compounds

Substituent Effects on Electronic and Steric Properties

The compound’s activity and stability are influenced by substituent positions and types. Comparisons with analogs highlight these effects:

Key Analogs :

4-(Piperidin-4-yl)aniline : Lacks fluorine and methyl groups. The absence of electron-withdrawing/donating substituents reduces electronic polarization, while the piperidine ring alone provides moderate steric hindrance.

3-Fluoro-4-methylaniline : Retains the fluorine at position 3 but replaces the piperidine group with a methyl at position 3. This simplification reduces steric bulk but retains some electronic effects.

5-Methyl-4-(1-methylpiperidin-4-yl)aniline : Omits the fluorine at position 3, diminishing electron-withdrawing effects. This analog helps isolate the impact of the methyl and piperidine groups.

3-Chloro-5-methyl-4-(1-methylpiperidin-4-yl)aniline : Substitutes fluorine with chlorine, altering electronegativity and steric demands.

Electronic Effects :

• Fluorine (Position 3): The strong electron-withdrawing nature of fluorine polarizes the aromatic ring, enhancing electrophilic substitution resistance compared to non-fluorinated analogs .
• Piperidine (Position 4) : The nitrogen in the piperidine ring can participate in hydrogen bonding, influencing solubility and receptor interactions.

Steric Effects :

The 1-methylpiperidin-4-yl group introduces significant steric hindrance, reducing accessibility to enzymatic or chemical reaction sites. This contrasts with smaller substituents (e.g., methyl or ethyl groups), which permit higher reactivity but lower selectivity .

Data Table: Structural and Inferred Property Comparison

Compound Name	Substituents (Position)	Electronic Profile	Steric Bulk	Metabolic Stability (Inferred)
3-Fluoro-5-methyl-4-(1-methylpiperidin-4-yl)aniline	F (3), CH₃ (5), 1-MePiperidin-4-yl (4)	EWG (F) + EDG (CH₃) + Basic N	High	Moderate-High
4-Dimethylaminoazobenzene	N(CH₃)₂ (4)	EDG	Low	Low (High carcinogenicity)
3-Fluoro-4-methylaniline	F (3), CH₃ (4)	EWG + EDG	Low	Moderate
5-Methyl-4-(1-methylpiperidin-4-yl)aniline	CH₃ (5), 1-MePiperidin-4-yl (4)	EDG + Basic N	High	High